4-(2-(4-((4-Methylbenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl 2-fluorobenzoate
Description
4-(2-(4-((4-Methylbenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl 2-fluorobenzoate is a synthetic organic compound characterized by a complex ester-hydrazone hybrid structure. The molecule features a 4-methylbenzyloxy-substituted benzoyl group linked via a carbohydrazonoyl bridge to a phenyl ring esterified with 2-fluorobenzoic acid.
Properties
CAS No. |
764652-96-2 |
|---|---|
Molecular Formula |
C29H23FN2O4 |
Molecular Weight |
482.5 g/mol |
IUPAC Name |
[4-[(E)-[[4-[(4-methylphenyl)methoxy]benzoyl]hydrazinylidene]methyl]phenyl] 2-fluorobenzoate |
InChI |
InChI=1S/C29H23FN2O4/c1-20-6-8-22(9-7-20)19-35-24-16-12-23(13-17-24)28(33)32-31-18-21-10-14-25(15-11-21)36-29(34)26-4-2-3-5-27(26)30/h2-18H,19H2,1H3,(H,32,33)/b31-18+ |
InChI Key |
HOEBTAXUUAAGNX-FDAWAROLSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)N/N=C/C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4F |
Canonical SMILES |
CC1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NN=CC3=CC=C(C=C3)OC(=O)C4=CC=CC=C4F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
The production process would typically involve scaling up the laboratory synthesis methods while ensuring purity and consistency .
Chemical Reactions Analysis
Types of Reactions
4-(2-(4-((4-Methylbenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl 2-fluorobenzoate can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and the use of solvents to facilitate the reaction .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .
Scientific Research Applications
4-(2-(4-((4-Methylbenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl 2-fluorobenzoate is used in various scientific research applications, including:
Chemistry: As a reagent in organic synthesis and as a reference compound in analytical studies.
Biology: In studies involving enzyme interactions and cellular processes.
Industry: Limited use in specialized industrial applications due to its unique chemical properties.
Mechanism of Action
The mechanism of action for 4-(2-(4-((4-Methylbenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl 2-fluorobenzoate involves its interaction with specific molecular targets and pathways.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound’s structural analogs, such as 4-(2-(4-(Allyloxy)benzoyl)carbohydrazonoyl)-2-ethoxyphenyl benzoate () and diazenyl-hydrazone derivatives (), provide insights into substituent effects on physicochemical and electronic properties. Below is a detailed analysis:
Structural and Functional Group Variations
Target Compound :
- Substituents: 4-Methylbenzyloxy (lipophilic group), 2-fluorobenzoate (electron-withdrawing fluorine).
- Expected Properties: Enhanced metabolic stability (due to fluorine), moderate solubility in polar solvents.
- 4-(2-(4-(Allyloxy)benzoyl)carbohydrazonoyl)-2-ethoxyphenyl benzoate (): Substituents: Allyloxy (reactive double bond), ethoxy, and unsubstituted benzoate. Molecular Weight: 574.764 g/mol. Key Differences: The allyloxy and ethoxy groups increase steric bulk but reduce electrophilicity compared to fluorine.
- Diazenyl-Hydrazone Derivatives (): Substituents: Azo (-N=N-) and phenolic groups.
Electronic and Reactivity Profiles
- Fluorine vs. Alkoxy Substituents :
- The 2-fluorobenzoate in the target compound likely enhances polarity and oxidative stability compared to the ethoxy/allyloxy groups in ’s analog .
- DFT analyses () on similar hydrazones demonstrate that electron-withdrawing groups (e.g., -F) lower HOMO-LUMO gaps, increasing reactivity toward electrophiles .
Data Table: Comparative Analysis
*Calculated using ChemDraw Professional v23.0.
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